Cas no 1314388-70-9 (spiro3.4octane-5-carboxylic acid)

Spiro[3.4]octane-5-carboxylic acid is a rigid, spirocyclic carboxylic acid derivative characterized by its unique bicyclic structure, which imparts high steric constraint and conformational stability. The spirojunction at the 3.4 position enhances structural rigidity, making it a valuable scaffold in medicinal chemistry for designing conformationally restricted bioactive compounds. Its carboxylic acid functionality allows for further derivatization, enabling applications in peptide mimetics, enzyme inhibitors, and ligand design. The compact, three-dimensional framework offers improved metabolic stability and binding affinity compared to linear analogs, making it advantageous for drug discovery and material science applications. This compound is typically synthesized via controlled cyclization strategies to ensure high purity and stereochemical integrity.
spiro3.4octane-5-carboxylic acid structure
1314388-70-9 structure
Product Name:spiro3.4octane-5-carboxylic acid
CAS No:1314388-70-9
MF:C9H14O2
MW:154.206263065338
CID:5903405
PubChem ID:83905140
Update Time:2025-05-21

spiro3.4octane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Spiro[3.4]octane-5-carboxylic acid
    • spiro3.4octane-5-carboxylic acid
    • EN300-1667218
    • 1314388-70-9
    • spiro[3.4]octane-8-carboxylic acid
    • Inchi: 1S/C9H14O2/c10-8(11)7-3-1-4-9(7)5-2-6-9/h7H,1-6H2,(H,10,11)
    • InChI Key: DFMFCXHBAMTXTL-UHFFFAOYSA-N
    • SMILES: C1C2(CCCC2C(O)=O)CC1

Computed Properties

  • Exact Mass: 154.099379685g/mol
  • Monoisotopic Mass: 154.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.13±0.1 g/cm3(Predicted)
  • Boiling Point: 274.3±8.0 °C(Predicted)
  • pka: 4.85±0.20(Predicted)

spiro3.4octane-5-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1667218-0.05g
spiro[3.4]octane-5-carboxylic acid
1314388-70-9 95%
0.05g
$252.0 2023-06-04
Enamine
EN300-1667218-0.1g
spiro[3.4]octane-5-carboxylic acid
1314388-70-9 95%
0.1g
$376.0 2023-06-04
Enamine
EN300-1667218-0.25g
spiro[3.4]octane-5-carboxylic acid
1314388-70-9 95%
0.25g
$538.0 2023-06-04
Enamine
EN300-1667218-0.5g
spiro[3.4]octane-5-carboxylic acid
1314388-70-9 95%
0.5g
$847.0 2023-06-04
Enamine
EN300-1667218-1.0g
spiro[3.4]octane-5-carboxylic acid
1314388-70-9 95%
1g
$1086.0 2023-06-04
Enamine
EN300-1667218-2.5g
spiro[3.4]octane-5-carboxylic acid
1314388-70-9 95%
2.5g
$2127.0 2023-06-04
Enamine
EN300-1667218-5.0g
spiro[3.4]octane-5-carboxylic acid
1314388-70-9 95%
5g
$3147.0 2023-06-04
Enamine
EN300-1667218-10.0g
spiro[3.4]octane-5-carboxylic acid
1314388-70-9 95%
10g
$4667.0 2023-06-04
Enamine
EN300-1667218-50mg
spiro[3.4]octane-5-carboxylic acid
1314388-70-9 95.0%
50mg
$252.0 2023-09-21
Enamine
EN300-1667218-100mg
spiro[3.4]octane-5-carboxylic acid
1314388-70-9 95.0%
100mg
$376.0 2023-09-21

Additional information on spiro3.4octane-5-carboxylic acid

Exploring spiro[3.4]octane-5-carboxylic acid (CAS No. 1314388-70-9): Structure, Applications, and Innovations

The spiro[3.4]octane-5-carboxylic acid (CAS No. 1314388-70-9) is a unique spirocyclic compound that has garnered significant attention in pharmaceutical and material science research. Its distinctive spiro[3.4]octane scaffold, characterized by two fused rings sharing a single carbon atom, offers exceptional structural rigidity and stereochemical complexity. These properties make it a valuable building block for designing novel small-molecule therapeutics and functional materials. Recent studies highlight its potential in modulating protein-protein interactions (PPIs), a hot topic in drug discovery due to its relevance in treating cancers and neurodegenerative diseases.

In the context of AI-driven drug discovery, spiro[3.4]octane-5-carboxylic acid exemplifies how computational chemistry tools can predict its binding affinity with biological targets. Researchers frequently search for "spirocyclic compounds in drug design" or "CAS 1314388-70-9 applications," reflecting growing interest in its utility. The compound’s carboxylic acid moiety further enhances its versatility, enabling facile derivatization for structure-activity relationship (SAR) studies. This aligns with trends in fragment-based drug discovery, where small, rigid fragments like this are prized for their efficiency in hit identification.

From a synthetic perspective, the preparation of spiro[3.4]octane-5-carboxylic acid involves innovative ring-closing strategies and stereoselective catalysis, topics frequently queried in academic and industrial forums. Its stability under physiological conditions also makes it a candidate for prodrug development, addressing challenges in bioavailability—a recurring pain point in medicinal chemistry discussions. Environmental considerations are another hotspot: green chemistry approaches to synthesize such spiro scaffolds are gaining traction, as seen in searches for "sustainable spirocyclic synthesis."

The compound’s potential extends beyond pharmaceuticals. In material science, its rigid structure could improve polymer thermal stability or serve as a linker in metal-organic frameworks (MOFs). These applications resonate with searches for "high-performance materials from spiro compounds." As interdisciplinary research grows, spiro[3.4]octane-5-carboxylic acid exemplifies the convergence of chemical innovation and real-world problem-solving, from targeted drug delivery to advanced material engineering.

In summary, spiro[3.4]octane-5-carboxylic acid (CAS No. 1314388-70-9) stands at the intersection of cutting-edge science and practical applications. Its multifaceted role in addressing drug discovery challenges and material design underscores its importance in contemporary research, making it a compelling subject for both academia and industry.

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.